Cas no 5020-21-3 (1H-Indene-3-carboxylic acid)

• Product Name: 1H-Indene-3-carboxylic acid
• CAS No: 5020-21-3
• MF: C₁₀H₈O₂
• MW: 160.169322967529
• MDL: MFCD00086207
• CID: 374641
• Update Time: 2024-10-29

1H-Indene-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1H-Indene-3-carboxylic acid
• 1H-Indene-1-carboxylicacid
• 3-Carboxy-1H-indene
• 1H-Indene-3-carboxylic acid ,97%
• 2-chloro-3-(phenylmethyl)quinoxaline
• Indene-1-carboxylicacid

• MDL： MFCD00086207
• Inchi： 1S/C10H8O2/c11-10(12)9-6-5-7-3-1-2-4-8(7)9/h1-6,9H,(H,11,12)
• InChI Key： KGWYICAEPBCRBL-UHFFFAOYSA-N
• SMILES： C1(C(O)=O)C2=C(C=CC=C2)C=C1

Computed Properties

• Exact Mass: 160.05200
• Monoisotopic Mass: 160.05243
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 220
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 37.3

Experimental Properties

• Density: 1.0538 (rough estimate)
• Melting Point: 145-148°C
• Boiling Point: 226.06°C (rough estimate)
• Flash Point: 135.9°C
• Refractive Index: 1.4108 (estimate)
• PSA: 37.30000
• LogP: 1.71070
• pka: 3.93±0.20(Predicted)

1H-Indene-3-carboxylic acid Security Information

• Hazard Statement： Irritant
• WGK Germany：3
• Hazard Category Code： 22
• Hazardous Material Identification：
• Storage Condition：Sealed in dry,Room Temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Indenes and isoindenes Indenes and isoindenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Indenes and isoindenes